Cas no 33670-32-5 ((Methoxymethyl)triphenylphosphonium bromide)

• Product Name: (Methoxymethyl)triphenylphosphonium bromide
• CAS No: 33670-32-5
• MF: C₂₀H₂₀BrOP
• MW: 387.249965667725
• MDL: MFCD00075442
• CID: 294413
• PubChem ID: 2773654
• Update Time: 2025-05-19

(Methoxymethyl)triphenylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

• (Methoxymethyl)triphenylphosphonium bromide
• methoxymethyl(triphenyl)phosphanium,bromide
• Phosphonium,(methoxymethyl)triphenyl-, bromide (1:1)
• (methoxymethyl)triphenylphosphanium bromide
• (methoxymethyl)-triphenyl-phosphonium bromide
• (methoxymethyl)triphenylphosphonium chloride
• (Methoxymethyl)tris(phenyl)phosphonium bromide
• Ph3P(CH2OMe)Br
• triphenylmethoxymethylphosphonium bromide
• AMY42188
• Phosphonium, (methoxymethyl)triphenyl-, bromide
• DTXSID60378616
• methoxymethyl(triphenyl)phosphanium;bromide
• AKOS005256325
• 33670-32-5
• methoxymethyltriphenylphosphonium bromide
• C20H20BrOP
• SCHEMBL595357
• (methoxymethyl) triphenylphosphonium bromide
• SY287427
• methoxymethyl triphenylphosphonium bromide
• MFCD00075442
• A850237
• CS-W006206
• PHOSPHAZENEBASEP1-T-BU
• NOCGROPYCGRERZ-UHFFFAOYSA-M
• Methoxymethyl)triphenylphosphonium bromide
• (METHOXYMETHYL)TRIPHENYLPHOSPHONIUMBROMIDE

• MDL： MFCD00075442
• Inchi： 1S/C20H20OP.BrH/c1-21-17-22(18-11-5-2-6-12-18,19-13-7-3-8-14-19)20-15-9-4-10-16-20;/h2-16H,17H2,1H3;1H/q+1;/p-1
• InChI Key： NOCGROPYCGRERZ-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)COC

Computed Properties

• Exact Mass: 386.04400
• Monoisotopic Mass: 386.04351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Melting Point: 175-179 ºC
• PSA: 22.82000
• LogP: 0.58840

(Methoxymethyl)triphenylphosphonium bromide Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 1390 4.3/PG 2
• WGK Germany：3
• Hazard Category Code： 14-34-37
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on (Methoxymethyl)triphenylphosphonium bromide

(Methoxymethyl)triphenylphosphonium bromide and Its Significance in Modern Chemical Research

The compound with the CAS number 33670-32-5, known as (Methoxymethyl)triphenylphosphonium bromide, represents a fascinating class of organophosphorus derivatives that have garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique structural and electronic properties, has found applications in various cutting-edge areas, including catalysis, material science, and drug development. The introduction of this compound into synthetic protocols has opened new avenues for the design and synthesis of complex molecular architectures.

In recent years, the study of phosphonium compounds has seen remarkable advancements, particularly due to their role as effective phase-transfer catalysts and intermediates in organic synthesis. The presence of the methoxymethyl group in (Methoxymethyl)triphenylphosphonium bromide imparts a high degree of reactivity, making it an invaluable tool in the hands of synthetic chemists. This reactivity is particularly useful in facilitating reactions that would otherwise be hindered by poor solubility or low reaction rates.

One of the most compelling aspects of (Methoxymethyl)triphenylphosphonium bromide is its ability to act as a ligand in transition metal-catalyzed reactions. The phosphorus center in this compound can coordinate with various metal ions, enhancing the efficiency and selectivity of catalytic processes. For instance, recent studies have demonstrated its utility in palladium-catalyzed cross-coupling reactions, where it serves as an effective ligand to promote the formation of carbon-carbon bonds under mild conditions. This capability is particularly relevant in pharmaceutical synthesis, where such reactions are crucial for constructing biologically active molecules.

The bromide counterion in (Methoxymethyl)triphenylphosphonium bromide also contributes to its versatility. Bromine atoms are well-known for their ability to participate in various chemical transformations, such as radical reactions and metal-halogen interactions. This feature makes the compound a valuable reagent in synthetic chemistry, enabling chemists to explore diverse reaction pathways and develop novel synthetic strategies.

Recent research has also highlighted the role of (Methoxymethyl)triphenylphosphonium bromide in the development of functional materials. Phosphonium compounds are known for their ability to form stable ionic liquids, which have applications ranging from energy storage to molecular recognition. The methoxymethyl group introduces a degree of hydrophilicity, which can be exploited to design materials with tailored solvation properties. Such materials are particularly interesting for applications in drug delivery systems, where precise control over solubility and release kinetics is essential.

In the realm of pharmaceutical research, (Methoxymethyl)triphenylphosphonium bromide has been explored as a potential intermediate in the synthesis of bioactive molecules. Its reactivity allows for the facile introduction of complex functional groups into target molecules, facilitating the construction of pharmacophores. For example, it has been used in the synthesis of kinase inhibitors, which are critical targets in oncology research. The ability to modify these inhibitors efficiently is crucial for developing drugs that can modulate cellular signaling pathways effectively.

The compound's stability under various reaction conditions further enhances its appeal as a synthetic tool. Unlike some other phosphonium derivatives that may decompose under harsh conditions, (Methoxymethyl)triphenylphosphonium bromide remains robust, allowing chemists to carry out multi-step syntheses without significant loss of yield or purity. This stability is particularly important in industrial settings where scalability and reproducibility are paramount.

From an environmental perspective, the use of (Methoxymethyl)triphenylphosphonium bromide offers several advantages over traditional reagents. Its high atom economy means that it minimizes waste generation during synthesis, aligning with green chemistry principles. Additionally, its compatibility with aqueous conditions allows for easier separation and purification processes compared to more hydrophobic alternatives.

The future prospects for (Methoxymethyl)triphenylphosphonium bromide are promising, with ongoing research exploring its potential applications in areas such as photodynamic therapy and nanotechnology. Its ability to form stable complexes with metal ions makes it an attractive candidate for developing photoactive materials that can be used in medical imaging and treatment.

In conclusion, (Methoxymethyl)triphenylphosphonium bromide (CAS no 33670-32-5) stands out as a versatile and highly effective compound in modern chemical research. Its unique properties make it indispensable in synthetic chemistry, pharmaceutical development, and material science. As research continues to uncover new applications for this compound, its significance is likely to grow even further.